Cas no 1339495-04-3 (5-(Benzyloxy)pentanehydrazide)

• Product Name: 5-(Benzyloxy)pentanehydrazide
• CAS No: 1339495-04-3
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5207850
• Update Time: 2025-06-10

5-(Benzyloxy)pentanehydrazide Chemical and Physical Properties

Names and Identifiers

• 5-(benzyloxy)pentanehydrazide
• 5-phenylmethoxypentanehydrazide
• Pentanoic acid, 5-(phenylmethoxy)-, hydrazide
• 5-(Benzyloxy)pentanehydrazide

• Inchi： 1S/C12H18N2O2/c13-14-12(15)8-4-5-9-16-10-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-10,13H2,(H,14,15)
• InChI Key： OMDBUBRGKQELTE-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CCCCC(NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 192
• XLogP3: 0.8
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 412.3±28.0 °C at 760 mmHg
• Flash Point: 203.1±24.0 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(Benzyloxy)pentanehydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 5-(Benzyloxy)pentanehydrazide

Comprehensive Overview of 5-(Benzyloxy)pentanehydrazide (CAS No. 1339495-04-3): Properties, Applications, and Research Insights

5-(Benzyloxy)pentanehydrazide (CAS No. 1339495-04-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This hydrazide derivative, characterized by a benzyloxy moiety attached to a pentanehydrazide backbone, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₂H₁₈N₂O₂, and precise molecular weight (222.28 g/mol) make it a valuable building block for designing novel bioactive molecules.

In recent years, the demand for hydrazide-based compounds like 5-(Benzyloxy)pentanehydrazide has surged, driven by their role in drug discovery and material science. Researchers frequently explore its reactivity in condensation reactions, where it acts as a precursor for heterocyclic compounds such as oxadiazoles and triazoles. These heterocycles are pivotal in developing antimicrobial, anticancer, and anti-inflammatory agents, aligning with current trends in targeted drug delivery and precision medicine.

The compound’s benzyl-protected hydroxyl group enhances its stability during synthetic transformations, a feature highly valued in peptide coupling and protecting group strategies. This attribute has made CAS No. 1339495-04-3 a subject of interest in green chemistry discussions, particularly for optimizing atom economy and reducing waste in multistep syntheses. Laboratories focusing on sustainable methodologies often highlight its utility in minimizing toxic byproducts.

From an analytical perspective, 5-(Benzyloxy)pentanehydrazide exhibits distinct spectral properties. Nuclear magnetic resonance (NMR) studies reveal characteristic peaks for the benzyl aromatic protons (7.2–7.4 ppm) and the hydrazide NH proton (9.0–9.5 ppm), facilitating its identification in complex mixtures. Mass spectrometry further confirms its fragmentation pattern, essential for quality control in industrial-scale production.

Emerging applications of this compound include its use in bioconjugation techniques, where it serves as a linker for attaching fluorescent probes or therapeutic payloads to biomolecules. This aligns with the growing focus on theranostics—a fusion of therapy and diagnostics—in biomedical research. Additionally, its compatibility with click chemistry protocols has expanded its utility in polymer science, particularly in designing smart materials with stimuli-responsive properties.

Safety and handling of 5-(Benzyloxy)pentanehydrazide follow standard laboratory protocols for hydrazide derivatives. While not classified as hazardous, proper ventilation and personal protective equipment (PPE) are recommended due to potential sensitivity to moisture and light. Storage under inert atmosphere at low temperatures ensures long-term stability, a critical consideration for high-throughput screening applications.

In summary, 5-(Benzyloxy)pentanehydrazide (CAS No. 1339495-04-3) represents a multifaceted tool for modern chemical research. Its adaptability across drug design, material engineering, and bioconjugation underscores its relevance in addressing contemporary scientific challenges. As interest in tailored molecular architectures grows, this compound is poised to remain a cornerstone in innovative synthetic strategies.